Cas no 179817-95-9 (5-(1-Propynyl)-2’-O-methyluridine)

5-(1-Propynyl)-2’-O-methyluridine Properties

Names and Identifiers

• Uridine,2'-O-methyl-5-(1-propynyl)- (9CI)
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-prop-1-ynylpyrimidine-2,4-dione
• 5-(1-PROPYNYL)-2’-O-METHYLURIDINE
• AG-E-30088
• CTK4D7399
• I14-41200
• SureCN1060099
• 2'-O-Methyl-5-propynyluridine
• 5-(1-PROPYNYL)-2'-O-METHYLURIDINE
• 2'-O-Methyl-5-prop-1-yn-1-yluridine
• SCHEMBL1060099
• 179817-95-9
• DTXSID70628674
• 5-(1-PROPYNYL)-2/'-O-METHYLURIDINE
• AKOS015914515
• Uridine,2'-O-methyl-5-(1-propynyl)-(9ci)
• 1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-ynyl)pyrimidine-2,4(1H,3H)-dione
• 1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-yn-1-yl)pyrimidine-2,4(1H,3H)-dione
• +Expand

• InChIKey： KPJZKNCZUWDUIF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16N2O6/c1-3-4-7-5-15(13(19)14-11(7)18)12-10(20-2)9(17)8(6-16)21-12/h5,8-10,12,16-17H,6H2,1-2H3,(H,14,18,19)
• SMILES： CC#CC1C(=O)NC(=O)N(C2OC(CO)C(O)C2OC)C=1

Computed Properties

• Exact Mass: 296.10100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 296.10083623g/mol
• Heavy Atom Count: 21
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• LogP: -1.82640
• PSA: 113.78000